Cas no 1013026-68-0 (2-Hydroxypent-4-ynoic acid)

2-Hydroxypent-4-ynoic acid is a bifunctional organic compound featuring both a hydroxyl group and a terminal alkyne moiety, making it a versatile intermediate in synthetic chemistry. Its structure allows for selective modifications, enabling applications in peptide coupling, click chemistry, and the synthesis of heterocycles. The hydroxyl group provides a handle for esterification or etherification, while the alkyne functionality facilitates cycloaddition reactions, such as Huisgen azide-alkyne coupling. This compound is particularly useful in pharmaceutical and materials science research, where its dual reactivity supports the development of complex molecular architectures. Its stability under standard conditions further enhances its utility as a building block in organic synthesis.

2-Hydroxypent-4-ynoic acid structure

Product name:2-Hydroxypent-4-ynoic acid

CAS No:1013026-68-0

MF:C₅H₆O₃

MW:114.099341869354

CID:2112891

PubChem ID:20769069

2-Hydroxypent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

- 2-hydroxy-4-Pentynoic acid
- 2-hydroxypent-4-ynoic acid
- 2-Hydroxy-4-pentyneoic acid
- Z2234494892
- 2-Hydroxypent-4-ynoic acid
- Inchi： 1S/C5H6O3/c1-2-3-4(6)5(7)8/h1,4,6H,3H2,(H,7,8)
- InChI Key： ZSZOFTSMZOGZGN-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)CC#C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 130
Topological Polar Surface Area: 57.5

2-Hydroxypent-4-ynoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-179179-10.0g	2-hydroxypent-4-ynoic acid	1013026-68-0	95%	10.0g	$4236.0	2023-02-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1307842-100mg	2-Hydroxypent-4-ynoic acid	1013026-68-0	98%	100mg	￥3600	2023-04-17
Enamine	EN300-179179-0.1g	2-hydroxypent-4-ynoic acid	1013026-68-0	95%	0.1g	$342.0	2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1307842-250mg	2-Hydroxypent-4-ynoic acid	1013026-68-0	98%	250mg	￥6480	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1307842-500mg	2-Hydroxypent-4-ynoic acid	1013026-68-0	98%	500mg	￥8023	2023-02-18
Enamine	EN300-179179-0.05g	2-hydroxypent-4-ynoic acid	1013026-68-0	95%	0.05g	$229.0	2023-09-19
Enamine	EN300-179179-10g	2-hydroxypent-4-ynoic acid	1013026-68-0	95%	10g	$4236.0	2023-09-19
Aaron	AR01BELM-5g	2-hydroxypent-4-ynoic acid	1013026-68-0	95%	5g	$3955.00	2023-12-16
1PlusChem	1P01BEDA-100mg	2-hydroxypent-4-ynoic acid	1013026-68-0	95%	100mg	$485.00	2023-12-27
Aaron	AR01BELM-100mg	2-Hydroxypent-4-ynoic acid	1013026-68-0	95%	100mg	$496.00	2025-02-13